Stereochemical Identity: (S)-Enantiomer (CAS 1353999-82-2) vs. (R)-Enantiomer (CAS 1354001-57-2) — Chiral Configuration as a Determined Selection Criterion
The target compound possesses a defined (S)-configuration at the piperidine 3-position, as confirmed by the IUPAC name 2-[[(3S)-1-benzylpiperidin-3-yl]-methylamino]acetic acid and the SMILES notation CN(CC(=O)O)[C@H]1CCCN(C1)CC2=CC=CC=C2, with a Defined Atom Stereocenter Count of 1 and Undefined Atom Stereocenter Count of 0 [1]. The (R)-enantiomer (CAS 1354001-57-2) bears the opposite configuration at this center (SMILES: CN(CC(=O)O)[C@@H]1CCCN(C1)CC2=CC=CC=C2) . The non-stereospecific entry (CAS 1353980-98-9) is reported without defined stereochemistry and may represent racemic or configurationally unspecified material . For applications where stereochemistry governs target binding, metabolic fate, or regulatory compliance—such as chiral building block incorporation, enantioselective synthesis, or reference standard qualification—the unambiguous (S)-configuration of CAS 1353999-82-2 provides certainty that the other two entries cannot guarantee [2].
| Evidence Dimension | Stereochemical configuration at piperidine C3 |
|---|---|
| Target Compound Data | (S)-configuration; Defined Atom Stereocenter Count: 1; Undefined: 0 [1] |
| Comparator Or Baseline | (R)-enantiomer (CAS 1354001-57-2): (R)-configuration; Defined Atom Stereocenter Count: 1 ; racemic/unspecified (CAS 1353980-98-9): stereochemistry undefined |
| Quantified Difference | Opposite absolute configuration relative to (R)-enantiomer; unambiguous single enantiomer identity vs. unspecified stereochemistry for CAS 1353980-98-9 |
| Conditions | IUPAC nomenclature and computed stereochemical descriptors (PubChem, ChemSrc) |
Why This Matters
For users requiring enantiomerically defined building blocks, the confirmed (S)-configuration eliminates the risk of introducing an unintended enantiomer that could confound SAR interpretation or fail chiral purity specifications.
- [1] PubChem. [((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-acetic acid. CID 66564985. https://pubchem.ncbi.nlm.nih.gov/compound/1353999-82-2 (accessed 2026-05-04). View Source
- [2] Novel Enantiopure Sigma Receptor Modulators: Quick (Semi-)Preparative Chiral Resolution via HPLC and Absolute Configuration Assignment. Molecules 2020, 25 (6), 1404. https://doi.org/10.3390/molecules25061404 View Source
